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Compound of Interest

Compound Name: 2-Bromo-3,5-difluoropyridine

Cat. No.: B1273220 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3,5-difluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-3,5-difluoropyridine (CAS No. 660425-16-1). The following procedures are based on

available safety data for this compound and structurally similar chemicals. It is imperative to

consult the specific Safety Data Sheet (SDS) provided by the supplier before commencing any

work.

Hazard Summary and Personal Protective
Equipment (PPE)
2-Bromo-3,5-difluoropyridine is classified as an irritant and is harmful if swallowed, in contact

with skin, or if inhaled.[1] Adherence to strict safety protocols is mandatory to prevent

exposure.

Hazard Classification:
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Hazard Class GHS Category

Skin Irritation 2[1]

Eye Irritation 2A[1]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory System)

Acute Toxicity (Oral, Dermal, Inhalation) Potential Category 4[1]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

A face shield should be worn

when there is a splash hazard.

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Inspect gloves before use.

Prevents skin contact and

subsequent irritation.

Body Protection

A flame-retardant lab coat

must be worn. For larger

quantities or operations with a

higher risk of splashing,

chemical-resistant coveralls

are recommended.

Minimizes the risk of skin

contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. If

ventilation is inadequate or

exposure limits are exceeded,

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

Protects the respiratory tract

from irritation due to vapors.
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Operational Plan for Safe Handling
A systematic approach to handling is essential to ensure safety.

1. Preparation and Engineering Controls:

All work with 2-Bromo-3,5-difluoropyridine must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.

Before starting, verify that all necessary PPE is available and in good condition.

Keep the container of 2-Bromo-3,5-difluoropyridine tightly closed when not in use.[2]

2. Handling Procedure:

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with skin and eyes and inhalation of vapors.

After handling, wash hands and any exposed skin thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.[2]

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a suitable, sealed container for disposal.

Ventilate the area of the spill and clean the site with a suitable solvent, followed by soap and

water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1273220?utm_src=pdf-body
https://www.benchchem.com/product/b1273220?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate action is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Disposal Plan
Dispose of 2-Bromo-3,5-difluoropyridine and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Halogenated organic waste should be segregated from non-halogenated waste streams.

Disposal Method: Waste containing this compound should be disposed of as hazardous

chemical waste. Incineration at a licensed facility is a common disposal method for

halogenated pyridines.[5]
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Contaminated Materials: All disposable PPE and materials used to clean up spills should be

placed in a sealed bag and disposed of as hazardous waste.

Workflow for Safe Handling of 2-Bromo-3,5-
difluoropyridine
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Workflow for Handling 2-Bromo-3,5-difluoropyridine

1. Preparation

2. Handling

3. Post-Handling & Disposal

4. Emergency Response
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Caption: Logical workflow for the safe handling and disposal of 2-Bromo-3,5-difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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